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Compound of Interest

Compound Name: Disperse Yellow 42

Cat. No.: B1218212 Get Quote

For researchers and professionals in materials science and textile chemistry seeking high-

performance alternatives to Disperse Yellow 42 for applications demanding superior color

fastness, this guide provides an objective comparison of prominent substitutes. Disperse

Yellow 54, Disperse Yellow 114, and Disperse Yellow 211 have emerged as viable alternatives,

each offering a unique profile of fastness properties. This analysis is based on publicly

available data and standardized testing methodologies.

Executive Summary
Disperse Yellow 42 is a nitrodiphenylamine dye widely used for polyester dyeing. While it

offers good dyeing performance, the demand for higher fastness properties, particularly in

automotive and performance textiles, has led to the exploration of alternatives. This guide

focuses on three such alternatives: Disperse Yellow 54 (a quinoline-based dye), Disperse

Yellow 114 (a single azo dye), and Disperse Yellow 211 (also a single azo dye). These

alternatives, in many respects, exhibit superior fastness to light, washing, and sublimation.

Comparative Performance Data
The following tables summarize the fastness properties of Disperse Yellow 42 and its

alternatives. The data is compiled from various technical sources and is rated on a scale of 1 to

5 for wash and perspiration fastness (where 5 is excellent) and 1 to 8 for light fastness (where

8 is maximum fastness), in accordance with ISO and AATCC standards.

Table 1: Fastness Properties of Disperse Yellow Dyes (ISO Standards)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1218212?utm_src=pdf-interest
https://www.benchchem.com/product/b1218212?utm_src=pdf-body
https://www.benchchem.com/product/b1218212?utm_src=pdf-body
https://www.benchchem.com/product/b1218212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dye
C.I.
Name

Light
Fastnes
s (ISO
105-
B02)

Washin
g
Fastnes
s (ISO
105-
C06) -
Color
Change

Washin
g
Fastnes
s (ISO
105-
C06) -
Staining

Sublima
tion
Fastnes
s (ISO
105-
P01)

Perspira
tion
Fastnes
s (ISO
105-
E04) -
Fading

Perspira
tion
Fastnes
s (ISO
105-
E04) -
Staining

Disperse

Yellow 42
10338 7[1] 4-5[1] 5[1] 4[1] 4[1] 4-5

Disperse

Yellow 54
47020 6 5 4 4-5 5 5

Disperse

Yellow

114

128455 7 4-5 4-5 5 4-5 4-5

Disperse

Yellow

211

12755 6-7 5 5 5 5 5

Table 2: Fastness Properties of Disperse Yellow Dyes (AATCC Standards)

Dye
C.I.
Name

Light
Fastnes
s

Washin
g
Fastnes
s -
Color
Change

Washin
g
Fastnes
s -
Staining

Sublima
tion
Fastnes
s

Perspira
tion
Fastnes
s -
Fading

Perspira
tion
Fastnes
s -
Staining

Disperse

Yellow 42
10338 6-7 5 5 4 4 5

Disperse

Yellow 54
47020 6-7 4-5 4-5 4-5 5 5
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Chemical Structures and Their Implications
The chemical structure of a disperse dye is a key determinant of its fastness properties.

Disperse Yellow 42 is a nitrodiphenylamine dye.

Disperse Yellow 54 has a quinoline structure.

Disperse Yellow 114 is a single azo dye.

Disperse Yellow 211 is also a single azo dye.

The introduction of different chromophoric and auxochromic groups influences the dye's

stability to light, heat, and chemical treatments.

Experimental Protocols
The following are generalized methodologies for the key fastness tests cited. For precise,

reproducible results, it is imperative to refer to the specific ISO and AATCC standards.

Light Fastness (ISO 105-B02)
This test determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (xenon arc lamp).

Apparatus: A xenon arc lamp apparatus with controlled irradiance, temperature, and

humidity.

Test Specimen: A representative sample of the dyed textile.

Procedure: The specimen is exposed to the light from the xenon arc lamp under specified

conditions. Simultaneously, a set of blue wool standards with known lightfastness are

exposed. The fading of the test specimen is assessed by comparing its change in color to

that of the blue wool standards. The light fastness is rated on a scale of 1 to 8.

Wash Fastness (ISO 105-C06)
This method assesses the resistance of the color of textiles to domestic or commercial

laundering procedures.
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Apparatus: A suitable washing fastness tester (e.g., a launder-ometer), stainless steel balls,

and a multifiber adjacent fabric.

Test Specimen: A specimen of the dyed fabric is stitched together with a multifiber fabric

containing different fiber types (e.g., acetate, cotton, nylon, polyester, acrylic, wool).

Procedure: The composite specimen is subjected to washing in a standardized detergent

solution under specified conditions of temperature, time, and mechanical agitation (aided by

the steel balls). After washing, the specimen is rinsed and dried. The change in color of the

specimen and the degree of staining on each component of the multifiber fabric are

assessed using grey scales.

Sublimation Fastness (ISO 105-P01)
This test evaluates the resistance of the color of textiles to the action of dry heat, as in

processes like calendering or heat-setting.

Apparatus: A heating device capable of maintaining a specified temperature and applying a

defined pressure.

Test Specimen: A sample of the dyed fabric.

Procedure: The specimen is placed between two undyed fabrics and subjected to a specific

temperature and pressure for a set duration. The change in color of the specimen and the

staining of the adjacent undyed fabrics are evaluated using grey scales.

Logical Workflow for Dye Selection
The process of selecting a suitable high-fastness disperse dye involves a series of evaluative

steps, as illustrated in the following diagram.
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Define Application Requirements
(e.g., Automotive, Sportswear)

Identify Key Fastness Properties
(Light, Wash, Sublimation)

Initial Screening of Alternative Dyes
(Disperse Yellow 54, 114, 211)

Comparative Data Analysis
(Fastness Ratings, Chemical Structure)

Laboratory-Scale Dyeing Trials

Performance Testing of Dyed Fabric
(ISO/AATCC Standards)

Iterative Refinement

Cost and Availability Analysis

Final Dye Selection

Click to download full resolution via product page

Caption: A logical workflow for selecting high-fastness disperse dyes.

Conclusion
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Disperse Yellow 114 and Disperse Yellow 211, in particular, present themselves as strong

alternatives to Disperse Yellow 42 for high-fastness applications. Disperse Yellow 211

demonstrates excellent all-around fastness properties, with top ratings for washing,

sublimation, and perspiration fastness. Disperse Yellow 114 also shows very good fastness,

especially its outstanding light fastness. Disperse Yellow 54 is another viable option with good

overall fastness.

The choice of the optimal dye will ultimately depend on the specific performance requirements

of the end-use application, as well as economic and environmental considerations. It is strongly

recommended that researchers and professionals conduct their own comparative trials under

their specific processing conditions to validate the suitability of any selected alternative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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